5-amino-1-isopropyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-propan-2-yl-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H17N3OS/c1-10(2)19-8-13(20)14(15(19)17)16-18-12(9-21-16)11-6-4-3-5-7-11/h3-7,9-10,17,20H,8H2,1-2H3
• InChI Key: YDECQLVBUANAPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(=C(C1=N)C2=NC(=CS2)C3=CC=CC=C3)O

Description

5-amino-1-isopropyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a chemical compound designed for research and development purposes. This molecule features a hybrid structure combining a 1,2-dihydro-3H-pyrrol-3-one core with a 4-phenylthiazole moiety, a privileged scaffold in medicinal chemistry known for its diverse pharmacological potential . The incorporation of the thiazole ring is of significant research interest due to its prevalence in molecules with documented anticancer, antimicrobial, and anti-inflammatory activities . Specifically, structurally related compounds featuring the 4-(4-arylthiazol-2-yl) motif have demonstrated promising antiproliferative properties in biomedical research. For instance, recent studies on similar thiazole derivatives have shown potent, low micromolar activity against various cancer cell lines, including small-cell lung carcinoma and anthracycline-resistant variants, outperforming standard chemotherapeutic agents in some models . The ability of such compounds to induce cell death in both two-dimensional and three-dimensional spheroid models supports their potential as scaffolds for further therapeutic development . In silico studies propose that these activities may be mediated through interactions with key biological targets such as the epidermal growth factor receptor (EGFR) and sirtuin 2 (SIRT2) . Researchers investigating kinase inhibition may also find this compound valuable, as the thiazole ring is a common feature in small molecules designed to target ATP-binding sites . This compound is intended for Research Use Only (RUO) and is not approved for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material with appropriate care and conduct their own experiments to verify its properties and suitability for specific applications.

Comparison with Similar Compounds

Table 1: Structural and Electronic Properties of Analogous Compounds

Compound Name	R1 (Pyrrolone N-Substituent)	R2 (Thiazole Substituent)	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors/Acceptors	Key Features
Target Compound	Isopropyl	4-Phenyl	C₁₆H₁₆N₃OS	305.39	1 / 4	High lipophilicity, planar thiazole-phenyl
5-Amino-1-phenyl-4-(4-(4-fluorophenyl)thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	Phenyl	4-(4-Fluorophenyl)	C₁₈H₁₃FN₃OS	353.38	1 / 5	Enhanced dipole (F), reduced planarity
5-Amino-1-(4-methoxyphenyl)-4-(4-(4-fluorophenyl)thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl	4-(4-Fluorophenyl)	C₂₀H₁₆FN₃O₂S	381.40	2 / 6	Improved solubility (OCH₃), steric bulk
5-Amino-1-(3-phenylpropyl)-4-(4-phenylthiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	3-Phenylpropyl	4-Phenyl	C₂₃H₂₂N₃OS	379.51	1 / 4	Increased flexibility, higher molecular weight
5-Amino-1-(4-methoxyphenyl)-4-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl	4-(3,4-Dimethoxyphenyl)	C₂₂H₂₁N₃O₄S	423.48	2 / 7	Electron-rich (OCH₃), potential for H-bonding

Key Observations:

Substituent Effects on Planarity: Fluorophenyl substituents (e.g., in ) introduce steric and electronic perturbations. Methoxy groups (e.g., ) increase electron density, enhancing hydrogen-bond acceptor capacity but may reduce membrane permeability due to polarity.

Lipophilicity and Solubility: The isopropyl group in the target compound confers higher lipophilicity (clogP ~3.2) compared to methoxyphenyl analogs (clogP ~2.5–2.8), favoring passive diffusion .

Hydrogen-Bonding Capacity :

• Methoxy-substituted compounds () exhibit higher H-bond acceptors (6–7 vs. 4 in the target), improving solubility but requiring optimization for target selectivity.

Computational Insights

• Electrostatic Potential Maps: Tools like Multiwfn reveal that fluorophenyl groups create localized negative regions, favoring interactions with cationic residues (e.g., lysine).
• Noncovalent Interactions: NCI plots highlight van der Waals interactions in phenyl-substituted analogs, critical for protein-ligand stacking.

Q & A

Q. What are the standard synthetic routes for this compound, and how are intermediates purified?

The compound is synthesized via nucleophilic substitution of chloro intermediates (e.g., 2-(4-arylthiazol-2-yl)-3-oxo-4-chlorobutyronitriles) with primary aromatic amines, followed by intramolecular cyclization. For example, refluxing in ethanol with stoichiometric amine ratios yields the pyrrolone core. Purification involves column chromatography (ethyl acetate/hexane, 1:4) or recrystallization from solvents like 2-propanol or DMF-EtOH mixtures. Low-temperature conditions (-20°C) and triethylamine catalysis are critical for suppressing side reactions .

Q. How is structural confirmation achieved for this compound and its intermediates?

Thin-layer chromatography (TLC) with iodine visualization is used for preliminary purity checks (e.g., toluene/ethyl acetoacetate/water solvent systems). Definitive structural characterization employs ¹H/¹³C NMR for functional group analysis and HPLC with ammonium acetate buffer (pH 6.5) for quantitative purity assessment. Mass spectrometry (MS) further confirms molecular weight .

Q. What solvent systems and reaction conditions optimize yield during cyclization?

Polar aprotic solvents (e.g., DMF, 1,4-dioxane) enhance cyclization efficiency by stabilizing transition states. Reflux durations of 25–30 hours in xylene with chloranil as an oxidizing agent improve yields to >75%. Kinetic studies recommend maintaining stoichiometric ratios (1:1.4 substrate/oxidizer) to minimize byproducts .

Advanced Research Questions

Q. How do structural modifications to the thiazole or pyrrolone moieties impact biological activity?

Substituent effects are studied via comparative synthesis of analogs (e.g., 4-fluorophenyl vs. 4-chlorophenyl thiazole derivatives). Electron-withdrawing groups on the thiazole enhance metabolic stability, as shown in anti-ischemic assays where EC₅₀ values decreased by 40% in fluorinated analogs. Pyrrolone carbonyl modifications (e.g., methyl vs. isopropyl groups) alter bioavailability due to steric effects .

Q. What strategies resolve contradictory data in reaction yields or analytical results?

Methodological inconsistencies are addressed by:

• Systematic parameter optimization (e.g., extending reflux time from 25 to 30 hours).
• Parallel monitoring via TLC to identify incomplete reactions.
• Adjusting solvent polarity (e.g., switching from ethanol to DMF) to improve solubility of intermediates .

Q. What mechanistic insights explain the intramolecular cyclization step?

Kinetic studies reveal first-order dependence on amine concentration, with cyclization proceeding via nucleophilic attack on the cyano group. Hydrogen bonding between the amino group and solvent molecules stabilizes the transition state. Isotopic labeling (¹⁵N) confirms intramolecularity, ruling out intermolecular pathways .

Q. How should stability studies be designed for physiological applications?

Accelerated stability testing in pH 7.4 phosphate buffer at 37°C over 72 hours, with periodic UPLC-MS analysis, identifies hydrolysis at the pyrrolone carbonyl. Degradation products are characterized via MS/MS fragmentation, guiding formulation strategies (e.g., lyophilization or encapsulation) .

Methodological Notes

• Experimental Design : Use randomized block designs with split-split plots for multi-variable studies (e.g., solvent effects, temperature gradients) to isolate confounding factors .
• Data Validation : Cross-reference NMR spectra with computational simulations (DFT) to confirm resonance assignments. Use triplicate HPLC runs for reproducibility .